Cas no 53361-59-4 (1,3-Propanediol, 2-[(dimethylamino)(3-methylphenyl)methyl]-)

• Product Name: 1,3-Propanediol, 2-[(dimethylamino)(3-methylphenyl)methyl]-
• CAS No: 53361-59-4
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 1585719
• Update Time: 2024-09-13

1,3-Propanediol, 2-[(dimethylamino)(3-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[(dimethylamino)(3-methylphenyl)methyl]-

• Inchi： 1S/C13H21NO2/c1-10-5-4-6-11(7-10)13(14(2)3)12(8-15)9-16/h4-7,12-13,15-16H,8-9H2,1-3H3
• InChI Key： NLGGMWRBBKNGMV-UHFFFAOYSA-N
• SMILES： C(O)C(C(N(C)C)C1=CC=CC(C)=C1)CO

Computed Properties

• Exact Mass: 223.15733

Experimental Properties

• Density: 1.073±0.06 g/cm3(Predicted)
• Melting Point: 100-101 °C
• Boiling Point: 369.2±37.0 °C(Predicted)
• PSA: 43.7
• pka: 14.30±0.10(Predicted)